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Chemical Identity and Basic Properties

Nitrocyclopentane nitronate is an anionic form (nitronate) derived from nitrocyclopentane. The table

below summarizes its key identifiers.

Property Description

Chemical Name Nitrocyclopentane nitronate [1]

Molecular Formula C5H8NO2
- [1]

PubChem CID 197165 [1]

Parent Compound Nitrocyclopentane (CAS 2562-38-1) [2] [3] [4]

The parent compound, nitrocyclopentane, is a liquid with the following characteristics [2] [3] [4]:

Molecular Weight: 115.13 g/mol

Boiling Point: 180 °C
Density: 1.086 g/mL at 25 °C

Flash Point: 67 °C

Reported Biological Activity
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Available data on biological effects is very limited and comes from studies on the parent nitrocyclopentane:

Mutagenicity: The nitronate form of nitrocyclopentane was found to be mutagenic in Salmonella
strains TA100 and TA102 [2] [4].

DNA Repair: Nitrocyclopentane was examined for its ability to induce DNA repair in rat hepatocytes
[2] [4].

The search results do not provide further details on experimental protocols, quantitative data, or specific

signaling pathways related to this activity.

Signaling Pathway Context

While the specific signaling pathways for nitrocyclopentane nitronate are not described in the search

results, the diagram below illustrates a generic signal transduction pathway for context. This is a common

framework through which extracellular signals trigger intracellular responses [5].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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